4-But-3-ynyl-2,2-dimethyl-1,4-thiazinane 1-oxide

• IUPAC Name: 4-but-3-ynyl-2,2-dimethyl-1,4-thiazinane 1-oxide
• InChI: InChI=1S/C10H17NOS/c1-4-5-6-11-7-8-13(12)10(2,3)9-11/h1H,5-9H2,2-3H3
• InChI Key: HESQPYULUSSSLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCS1=O)CCC#C)C
• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• CAS RN: 1852198-86-7

Description

4-But-3-ynyl-2,2-dimethyl-1,4-thiazinane 1-oxide, also known as DMTS, is a heterocyclic organic compound. It is widely used in scientific research due to its unique chemical properties. DMTS is a thiazine derivative that contains a sulfur atom in its five-membered ring. It is a colorless liquid that is soluble in water and organic solvents. DMTS has a wide range of applications in various fields, including biochemistry, pharmacology, and organic synthesis.

Scientific Research Applications

Catalytic Dehydration Studies
Research into the catalytic dehydration of similar compounds, like 1,4-butanediol, offers insights into potential applications of 4-But-3-ynyl-2,2-dimethyl-1,4-thiazinane 1-oxide. Lanthanide oxides, for instance, have been used to catalyze the dehydration of 1,4-butanediol to produce compounds like 3-buten-1-ol and tetrahydrofuran (THF) (Igarashi et al., 2007).

Synthesis and Derivative Studies
Studies have also focused on the synthesis of related compounds and their derivatives, such as 4,4-dimethyl-1,4-thiasilinane and its S-functional derivatives. These derivatives demonstrate hydrolytic stability, suggesting potential applications in chemical synthesis and stability studies (Suslova et al., 2005).

Cytotoxicity and DNA Binding Studies
Compounds structurally related to 4-But-3-ynyl-2,2-dimethyl-1,4-thiazinane 1-oxide have been synthesized and tested for cytotoxicity. For example, bis-1,3,4-oxadiazoles and bis-pyrazoles derived from similar structures were evaluated for their in-vitro cytotoxic potential against human cancer cell lines. This highlights potential research applications in medicinal chemistry and drug development (Purohit et al., 2011).

Nanoparticulate Catalysts in Oxidative Esterification
The use of gold-based nanoparticulate catalysts for the oxidative esterification of compounds like 1,4-butanediol into dimethyl succinate demonstrates potential applications in catalysis and industrial chemistry. These catalysts show effectiveness in conversion and selectivity towards specific products (Brett et al., 2014).

Insecticidal Studies
Research into the insecticidal properties of compounds structurally similar to 4-But-3-ynyl-2,2-dimethyl-1,4-thiazinane 1-oxide, like 4-tert-butyl-1-(4-ethynylcyclohexyl)-2,6,7-trioxabicyclo[2.2.2]octane, suggests potential applications in developing new insecticides. These studies involve synthesizing and testing various isomers for their effectiveness against common pests (Weston et al., 1995).